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Compound of Interest

Compound Name: UK-370106

Cat. No.: B031479

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the preparation of stock solutions of UK-
370106, a potent and selective inhibitor of Matrix Metalloproteinase-3 (MMP-3) and Matrix
Metalloproteinase-12 (MMP-12). Adherence to these protocols is crucial for ensuring the
accuracy and reproducibility of experimental results.

Compound Information

UK-370106 is a highly selective inhibitor of MMP-3 and MMP-12, with significantly lower
potency against other MMPs such as MMP-1, -2, -9, and -14.[1][2] Its selectivity makes it a
valuable tool for studying the specific roles of MMP-3 and MMP-12 in various biological
processes.

Quantitative Data Summary

A summary of the key quantitative data for UK-370106 is presented in the table below for easy
reference.
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Property Value Source
Molecular Weight 572.73 g/mol [3]
Formula C35H4aN20s [3]

CAS Number 230961-21-4 [3]
Purity >95% (HPLC) [3]

ICso (MMP-3) 23 nM [1][2]
ICso (MMP-12) 42 nM [1][2]
Solubility in DMSO up to 100 mM (57.27 mg/mL) [3]
Solubility in Ethanol up to 25 mM (14.32 mg/mL) [3]

Experimental Protocols

Materials and Equipment
o UK-370106 powder

o Dimethyl sulfoxide (DMSO), anhydrous

o Ethanol (200 proof), anhydrous

 Sterile, amber microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (DMSO)

This protocol describes the preparation of a 10 mM stock solution of UK-370106 in DMSO.
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Acclimatization: Before opening, allow the vial of UK-370106 powder to equilibrate to room
temperature for at least 60 minutes.[4] This prevents condensation from forming on the
compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of UK-370106 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.73 mg of UK-370106.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
UK-370106 powder. To continue the example, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid in dissolution if
necessary. Visually inspect the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C
for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Stock Solution Preparation Protocol (Ethanol)

For applications where DMSO may be inappropriate, ethanol can be used as a solvent. This

protocol outlines the preparation of a 10 mM stock solution in ethanol.

Acclimatization: As with the DMSO protocol, allow the vial of UK-370106 to reach room
temperature for at least 60 minutes before opening.[4]

Weighing: Accurately weigh the desired amount of UK-370106 powder into a sterile tube. For
1 mL of a 10 mM stock, this would be 5.73 mg.

Solvent Addition: Add the calculated volume of anhydrous ethanol to the tube. In this
example, 1 mL of ethanol would be added.

Dissolution: Securely cap the tube and vortex until the compound is fully dissolved.

Aliquoting and Storage: Dispense the ethanol stock solution into single-use aliquots in amber
tubes and store at -20°C. It is recommended to use these solutions within one month.[4]
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Note on Stability: For optimal results, it is recommended to prepare fresh working solutions
from the frozen stock on the day of the experiment.[4] Long-term storage of diluted working

solutions is not advised.

Signaling Pathway Inhibition

UK-370106 exerts its biological effects by directly inhibiting the enzymatic activity of MMP-3
and MMP-12. These proteases are key players in the degradation of extracellular matrix (ECM)
components, such as fibronectin.[1][3] By inhibiting these MMPs, UK-370106 can modulate
downstream cellular processes that are dependent on ECM remodeling, including cell

migration and tissue repair.

Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps involved in the preparation of a UK-370106
stock solution.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.medchemexpress.com/uk-370106.html
https://www.rndsystems.com/products/uk-370106_2900
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.benchchem.com/product/b031479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Gcclimatize to Room Temperature)

(Weigh Compouna

A\ 4

Gdd Anhydrous Solvent (DMSO or EthanoID

(Vortex to Dissolve)

A\ 4

G\quuot into Single-Use Tubes)
(Store at -20°C or —80°C)

Click to download full resolution via product page

Caption: Workflow for preparing UK-370106 stock solution.
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Inhibitory Action of UK-370106

The diagram below depicts the inhibitory effect of UK-370106 on its target enzymes and the
subsequent impact on fibronectin cleavage.

Mechanism of Action

(Cleaved Fibronectir)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UK-370106 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031479#preparing-stock-solutions-of-uk-370106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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